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Compound of Interest

Compound Name: lodecimol
CAS No.: 81045-33-2
Cat. No.: B1214200

Get Quote

Part 1: Chemical Identity & Structural Architecture

lodecimol is a nonionic, dimeric iodinated contrast medium (ICM) designed for diagnostic X-

ray imaging, specifically myocardial and vascular visualization. It belongs to the second
generation of nonionic dimers, a class engineered to achieve iso-osmolality with blood plasma,
thereby minimizing the osmaotic toxicity associated with earlier ionic and monomeric agents.

Nomenclature and Identification
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Parameter

Detail

CAS Registry Number

81045-33-2

IUPAC Name

5,5'-[Malonylbis[(2-hydroxyethyl)imino]]bis[N,N'-
bis[2-hydroxy-1-(hydroxymethyl)ethyl]-2,4,6-
triiodoisophthalamide]

Molecular Formula

C3s5Ha44l6N6O16

Molecular Weight

1566.18 g/mol

Classification

Nonionic Dimer (Ratio 6:1 — 6 lodine atoms per

molecule)

Stereochemistry

Achiral core; Serinol side chains typically
derived from achiral precursors (2-amino-1,3-

propanediol).

Structural Analysis

The lodecimol molecule consists of two triiodinated benzene rings linked by a hydrophilic

bridge.

e The Pharmacophore: Two 2,4,6-triiodoisophthalamide cores provide radiopacity (6 iodine

atoms total).

e The Shielding: Four serinol (1,3-dihydroxy-2-propylamine) groups form the amide side

chains, creating a hydrophilic shell that masks the hydrophobic iodine atoms from biological

interactions.

e The Linker: A malonyl bridge connects the nitrogen atoms at the 5-positions of the benzene

rings. Crucially, these bridge nitrogens are also substituted with 2-hydroxyethyl groups,

ensuring high water solubility and reducing amide proton exchange (which lowers

chemotoxicity).

Figure 1: Schematic connectivity of lodecimol. The malonyl linker connects two triiodinated

cores via substituted nitrogens, creating a symmetric dimer.
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Part 2: Physicochemical Properties & Causality

The design of lodecimol addresses the "osmolality-viscosity trade-off" inherent in contrast

media development.

Osmolality and Viscosity[1]

¢ Iso-osmolality: Unlike monomers (e.g., lohexol) which are hyperosmolar (~600-800
mOsm/kg at injection concentrations), lodecimol is iso-osmolar to blood (~290 mOsm/kg).[1]

o Mechanism:[2][3][4] By covalently linking two monomers, the molecule delivers 6 iodine
atoms for the osmotic penalty of only one particle. This prevents contrast-induced
nephropathy (CIN) caused by osmotic diuresis and red blood cell crenation.

 Viscosity: A trade-off of dimerization is increased molecular size and rigidity, leading to higher

viscosity.

o Implication: lodecimol solutions likely exhibit viscosities >10 cP at 37°C (comparable to
lodixanol). This necessitates pre-warming the solution to body temperature before
injection to ensure smooth flow through catheters.

Solubility and Hydrophilicity

» Partition Coefficient (log P): Highly negative (hydrophilic). The presence of 10 hydroxyl
groups (4 from serinol side chains x 2 rings + 2 from hydroxyethyl bridge substituents)
creates a dense hydration shell.

 Stability: The malonyl linker is chemically robust, but the amide bonds are susceptible to
hydrolysis at extreme pH. Storage is typically buffered at pH 7.0-7.4.

Part 3: Synthesis & Manufacturing Pathway

The synthesis of lodecimol requires precise control to prevent oligomerization and ensure

complete iodination.

Retrosynthetic Analysis
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The molecule is assembled from 5-amino-2,4,6-triiodoisophthalic acid derivatives. The critical
step is the "dimerization” via the malonyl linker.

Step-by-Step Protocol (Reconstructed)

Precursor: 5-Amino-N,N'-bis(2,3-dihydroxypropyl)-2,4,6-triiodoisophthalamide (Compound A).
e N-Alkylation (Bridge Preparation):
o Reagents: Compound A + 2-Chloroethanol (or Ethylene Oxide) + Base (NaOH).
o Process: The anilino nitrogen at position 5 is alkylated to introduce the hydroxyethyl group.
o Result: 5-(2-hydroxyethyl)amino-N,N'-bis(2,3-dihydroxypropyl)-2,4,6-triiodoisophthalamide.
o Dimerization (Coupling):
o Reagents: Malonyl Dichloride (or Malonyl Chloride) in dry solvent (DMAC or DMF).

o Conditions: 0°C to Room Temperature, strictly anhydrous to prevent hydrolysis of the acid
chloride.

o Mechanism:[2][3][4] Nucleophilic attack by the secondary amine (at pos 5) on the malonyl
carbonyls.

o Purification: lon exchange chromatography to remove unreacted monomers and salts.
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Figure 2: Synthetic route from triiodinated isophthalic acid to lodecimol via N-alkylation and
malonyl coupling.
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Part 4: Analytical Protocol (HPLC)

To ensure clinical safety, the purity of lodecimol must be verified using High-Performance
Liquid Chromatography (HPLC). This protocol separates the dimer from potential monomeric
impurities and hydrolysis products.

Method Parameters[6]

o System: HPLC with UV-Vis Diode Array Detector (DAD).

¢ Column: C18 Reverse Phase (e.g., Zorbax Eclipse Plus C18, 4.6 x 150 mm, 5 pm).

o Mobile Phase A: Water (Milli-Q) + 0.01% Trifluoroacetic acid (TFA) or Phosphate Buffer pH 7.
o Mobile Phase B: Acetonitrile (HPLC Grade).

e Detection: UV at 254 nm (aromatic absorption) and 240 nm (iodine enhancement).

e Flow Rate: 1.0 mL/min.

e Temperature: 25°C.

Gradient Profile

Time (min) % Mobile Phase A % Mobile Phase B Phase Description
0.0 98 2 Equilibration

2.0 98 2 Sample Injection
15.0 70 30 Gradient Elution
20.0 50 50 Wash

25.0 98 2 Re-equilibration

Causality in Method Design

o Why C18? The hydrophobic iodine atoms provide sufficient retention on non-polar stationary
phases despite the hydrophilic hydroxyl shell.
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» Why Gradient? lodecimol is a large dimer and elutes later than monomeric impurities (like
unreacted amine precursors). An isocratic run would result in excessive peak broadening for
the dimer.

Part 5: Safety & Mechanism of Action
Mechanism

lodecimol functions purely through X-ray attenuation. The electron-dense iodine atoms (

) absorb X-ray photons via the photoelectric effect, creating a signal void (white area) on the
radiograph that outlines the vascular lumen.

Toxicology Profile

o Renal Safety: As an iso-osmolar agent, lodecimol minimizes the osmotic load on the renal
tubules, reducing the risk of Contrast-Induced Nephropathy (CIN) compared to low-osmolar
(monomeric) agents.

« Chemotoxicity: The complete substitution of the aromatic ring (3 iodines, 2 amides, 1
nitrogen bridge) leaves no unsubstituted positions, preventing protein binding and minimizing
allergic-like reactions (anaphylactoid events).

o Clearance: Exclusively renal (glomerular filtration) with no metabolic biotransformation. Half-
life is typically ~2 hours in patients with normal renal function.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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